molecular formula C7H4BrN3O B8729698 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one

7-bromo-1H-pyrido[2,3-b]pyrazin-2-one

Cat. No.: B8729698
M. Wt: 226.03 g/mol
InChI Key: XVIJHQDLXYIDML-UHFFFAOYSA-N
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Description

7-bromo-1H-pyrido[2,3-b]pyrazin-2-one is a useful research compound. Its molecular formula is C7H4BrN3O and its molecular weight is 226.03 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H4BrN3O

Molecular Weight

226.03 g/mol

IUPAC Name

7-bromo-1H-pyrido[2,3-b]pyrazin-2-one

InChI

InChI=1S/C7H4BrN3O/c8-4-1-5-7(9-2-4)10-3-6(12)11-5/h1-3H,(H,11,12)

InChI Key

XVIJHQDLXYIDML-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC2=C1NC(=O)C=N2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-bromo-2,3-pyridinediamine (465 mg, 2.473 mmol) and glyoxylic acid monohydrate (284 mg, 3.09 mmol) in water (5 ml) was stirred at rt for 3 h and the resultant precipitate was filtered and washed with water (50 ml), MeOH (20 ml) and finally diethyl ether (20 ml) before drying in vacuo gave the desired product as a light brown solid (368 mg, 66%).
Quantity
465 mg
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reactant
Reaction Step One
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284 mg
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reactant
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Quantity
5 mL
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solvent
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Yield
66%

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